Cas no 457650-78-1 (5-chloro-7-(morpholin-4-yl)methylquinolin-8-yl 4-nitrobenzoate)

• Product Name: 5-chloro-7-(morpholin-4-yl)methylquinolin-8-yl 4-nitrobenzoate
• CAS No: 457650-78-1
• MF: C₂₁H₁₈ClN₃O₅
• MW: 427.837724208832
• CID: 6278465
• PubChem ID: 1242921
• Update Time: 2025-10-28

5-chloro-7-(morpholin-4-yl)methylquinolin-8-yl 4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 5-chloro-7-(morpholin-4-yl)methylquinolin-8-yl 4-nitrobenzoate
• Oprea1_103393
• CBKinase1_023174
• Oprea1_468684
• AKOS000807806
• CCG-330193
• Z56842563
• [5-chloro-7-(morpholin-4-ylmethyl)quinolin-8-yl] 4-nitrobenzoate
• BRD-K69048798-001-01-6
• F1116-0068
• CBKinase1_010774
• 457650-78-1
• 5-chloro-7-[(morpholin-4-yl)methyl]quinolin-8-yl 4-nitrobenzoate
• 5-chloro-7-(morpholinomethyl)quinolin-8-yl 4-nitrobenzoate

• Inchi： 1S/C21H18ClN3O5/c22-18-12-15(13-24-8-10-29-11-9-24)20(19-17(18)2-1-7-23-19)30-21(26)14-3-5-16(6-4-14)25(27)28/h1-7,12H,8-11,13H2
• InChI Key： STRIQWYADOSRJW-UHFFFAOYSA-N
• SMILES： ClC1C2=CC=CN=C2C(=C(C=1)CN1CCOCC1)OC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 427.0934984g/mol
• Monoisotopic Mass: 427.0934984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 97.5Ų

Additional information on 5-chloro-7-(morpholin-4-yl)methylquinolin-8-yl 4-nitrobenzoate

Introduction to 5-Chloro-7-(Morpholin-4-yl)methylquinolin-8-yl 4-Nitrobenzoate (CAS No. 457650-78-1)

5-Chloro-7-(morpholin-4-yl)methylquinolin-8-yl 4-nitrobenzoate, with the CAS number 457650-78-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a quinoline core, a morpholine moiety, and a nitrobenzoate ester. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The quinoline scaffold is a well-known privileged structure in medicinal chemistry, often associated with a wide range of biological activities, including antimalarial, antibacterial, and anticancer properties. The presence of the chloro substituent at the 5-position and the morpholin-4-yl moiety at the 7-position further modulates the compound's physicochemical properties and biological activity. The 4-nitrobenzoate ester group adds additional complexity and functionality, potentially influencing the compound's solubility, stability, and pharmacokinetic profile.

Recent studies have highlighted the potential of 5-chloro-7-(morpholin-4-yl)methylquinolin-8-yl 4-nitrobenzoate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

In addition to its antiproliferative effects, 5-chloro-7-(morpholin-4-yl)methylquinolin-8-yl 4-nitrobenzoate has also been investigated for its potential as an antimicrobial agent. Studies have demonstrated that this compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes and inhibition of essential enzymes involved in bacterial metabolism.

The pharmacokinetic properties of 5-chloro-7-(morpholin-4-yl)methylquinolin-8-yl 4-nitrobenzoate have been extensively studied to optimize its therapeutic potential. Research has shown that the compound exhibits good oral bioavailability and favorable plasma protein binding characteristics. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects. Furthermore, the compound has demonstrated low toxicity in preclinical studies, making it a promising candidate for further development.

In the context of drug discovery and development, 5-chloro-7-(morpholin-4-yl)methylquinolin-8-yl 4-nitrobenzoate represents an exciting opportunity for researchers and pharmaceutical companies. Its unique structural features and diverse biological activities make it a valuable lead compound for optimizing drug candidates with improved efficacy and safety profiles. Ongoing research is focused on exploring structure-activity relationships (SAR) to identify analogs with enhanced potency and selectivity.

The future prospects for 5-chloro-7-(morpholin-4-yl)methylquinolin-8-yl 4-nitrobenzoate are promising. Clinical trials are currently underway to evaluate its safety and efficacy in treating various diseases, including cancer and infectious diseases. These trials will provide critical insights into the compound's therapeutic potential and pave the way for its potential use as a novel therapeutic agent.

In conclusion, 5-chloro-7-(morpholin-4-yl)methylquinolin-8-yl 4-nitrobenzoate (CAS No. 457650-78-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, diverse biological activities, and favorable pharmacokinetic properties make it an exciting candidate for further development. As research continues to advance, this compound holds promise for addressing unmet medical needs and improving patient outcomes.